8-methyl-6-phenylimidazo[1,5-d]-as-triazin-4(3H)-one

• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 8-methyl-6-phenyl-3H-imidazo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C12H10N4O/c1-8-10-7-13-15-12(17)16(10)11(14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,17)
• InChI Key: OUYFNJMMIHHXCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NNC(=O)N2C(=N1)C3=CC=CC=C3

Description

8-methyl-6-phenylimidazo[1,5-d]-as-triazin-4(3H)-one is a useful research compound. Its molecular formula is C12H10N4O and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

An 8.33 gm. portion of 3-[(5-methyl-2-phenyl-4-imidazolyl)methylene]carbazic acid ethyl ester in 60 ml. of diphenyl ether is heated in an oil bath at 25°-230° C. for 20 minutes. The reaction mixture is diluted to 400 ml. with petroleum ether. The precipitate is collected and recrystallized from 350 ml. of benzene giving the desired product, m.p. 182°-184.5° C.

Synthesis routes and methods II

Procedure details

A mixture of 3-[(5-methyl-2-phenyl-4-imidazolyl)-methylene]carbazic acid ethyl ester (8.33 g, 0.03 mole) and diphenyl ether (60 ml) is heated with stirring at 215°-230° C for 20 minutes. The reaction mixture is cooled and diluted with petroleum ether (340 ml). The precipitate is collected and recrystallized from benzene (350 ml) to yield the title product, m.p. 182°-184.5° C.